![molecular formula C19H12N4S B287761 6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287761.png)
6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies, particularly in its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its ability to inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory properties, which may make it useful in the treatment of various inflammatory diseases. Additionally, this compound has also been investigated for its potential use as an antioxidant.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potency and specificity towards cancer cells. However, one of the limitations of using this compound is its potential toxicity towards normal cells, which may limit its use in certain applications.
Future Directions
There are numerous future directions for the study of 6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the investigation of its potential use in combination with other anti-cancer drugs to enhance their effectiveness. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify any potential side effects or toxicities. Finally, the development of novel analogs of this compound may lead to the discovery of even more potent and selective anti-cancer agents.
Synthesis Methods
The synthesis of 6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-amino-5-nitrothiazole with 1-naphthylamine and benzaldehyde in the presence of a suitable catalyst. The resulting compound is then subjected to further purification steps to obtain the final product.
Scientific Research Applications
The potential applications of 6-(1-Naphthyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are numerous. This compound has been shown to have potent anti-cancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. Additionally, this compound has also been investigated for its potential use in the treatment of other diseases such as diabetes and Alzheimer's disease.
properties
Molecular Formula |
C19H12N4S |
---|---|
Molecular Weight |
328.4 g/mol |
IUPAC Name |
6-naphthalen-1-yl-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C19H12N4S/c1-2-8-14(9-3-1)17-20-21-19-23(17)22-18(24-19)16-12-6-10-13-7-4-5-11-15(13)16/h1-12H |
InChI Key |
SJKZBHNMZVYLKA-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=CC5=CC=CC=C54 |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=CC5=CC=CC=C54 |
Origin of Product |
United States |
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